Cas no 161920-51-0 (9,10-Anthracenedione, 1,4-dimethoxy-6-(1H-tetrazol-5-yl)-)

• Product name: 9,10-Anthracenedione, 1,4-dimethoxy-6-(1H-tetrazol-5-yl)-
• CAS No: 161920-51-0
• MF: C₁₇H₁₂N₄O₄
• MW: 336.3015832901
• CID: 2780482
• PubChem ID: 9797839

9,10-Anthracenedione, 1,4-dimethoxy-6-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• CHEMBL165646
• 5-(9,10-Dihydro-5,8-dimethoxy-9,10-dioxoanthracene-2-yl)-1H-tetrazole
• DTXSID10430899
• SCHEMBL9008524
• NRUNESGKQXAVPG-UHFFFAOYSA-N
• 9,10-Anthracenedione, 1,4-dimethoxy-6-(1H-tetrazol-5-yl)-
• 161920-51-0

• Inchi： InChI=1S/C17H12N4O4/c1-24-11-5-6-12(25-2)14-13(11)15(22)9-4-3-8(7-10(9)16(14)23)17-18-20-21-19-17/h3-7H,1-2H3,(H,18,19,20,21)
• InChI Key： NRUNESGKQXAVPG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 336.08585488Da
• Monoisotopic Mass: 336.08585488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų